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Compound of Interest

Compound Name: Cy5 acid(mono so3)

Cat. No.: B3276664

An In-depth Technical Guide to the Applications of Cy5 Acid (mono SO3) in Fluorescence
Microscopy

Audience: Researchers, scientists, and drug development professionals.

Introduction to Cy5 Acid (mono SO3)

Cyanine5 (Cyb5) is a far-red fluorescent dye belonging to the cyanine family, a class of synthetic
polymethine dyes. It has become an indispensable tool in biological research due to its
excellent spectral properties, including a high extinction coefficient and good photostability. The
specific variant, Cy5 acid (mono SO3), also known as sulfo-Cyanine5 carboxylic acid, is
characterized by two key features: a carboxylic acid group and a single sulfonate group (SO3).

The carboxylic acid provides a reactive handle for conjugation to biomolecules, typically after
activation. The sulfonate group imparts significant water solubility, which is a major advantage
for biological applications as it prevents aggregation and eliminates the need for organic co-
solvents in agueous buffers.[1][2] This hydrophilicity, however, also renders the dye cell-
impermeable, making it an ideal choice for labeling cell-surface proteins or molecules intended
for extracellular tracking.[3] Its emission in the far-red spectrum (around 670 nm) is particularly
beneficial for cellular imaging, as it minimizes interference from cellular autofluorescence,
which is typically found in the shorter wavelength regions.[4]

Core Properties of Cy5 Acid (mono SO3)
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The performance of a fluorophore is defined by its photophysical properties. Cy5 acid is a
bright and robust dye well-suited for demanding imaging applications.

Property Value Reference
Excitation Maximum (Aex) ~646 - 649 nm [3]
Emission Maximum (Aem) ~662 - 670 nm [31[5]

Molar Extinction Coefficient ~250,000 M~tcm—1 [3]
Quantum Yield Good [6]
Recommended Laser Lines 633 nm, 647 nm [7]

. High in water and polar
Solubility [2]
solvents (DMSO, DMF)

Cell Permeability Impermeable [3]

Key Applications in Fluorescence Microscopy

The favorable properties of Cy5 acid make it a versatile tool for a wide range of fluorescence
microscopy techniques.

Immunofluorescence (IF) and Biomolecule Labeling

Cy5 is widely used for labeling proteins, antibodies, and nucleic acids.[1] In
immunofluorescence, an antibody conjugated to Cy5 can be used to specifically detect and
visualize the localization of a target protein within a cell or tissue sample. Because Cy5 acid is
cell-impermeabile, it is particularly useful for staining cell surface antigens in live cells or for
intracellular targets after the cells have been fixed and permeabilized.[3] The high signal-to-
noise ratio afforded by its far-red emission allows for clear, high-resolution imaging.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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